Cas no 2228979-19-7 (1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethanol)

• Product Name: 1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethanol
• CAS No: 2228979-19-7
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5783783
• PubChem ID: 165684811
• Update Time: 2025-06-11

1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2228979-19-7
• EN300-1789382
• [1-(3,4-difluoro-2-methoxyphenyl)cyclopropyl]methanol
• 1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethanol

• Inchi： 1S/C11H12F2O2/c1-15-10-7(11(6-14)4-5-11)2-3-8(12)9(10)13/h2-3,14H,4-6H2,1H3
• InChI Key： AOJPKDPPOOXSTH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C1(CO)CC1)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethanol

Recent Advances in the Study of 1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethanol (CAS: 2228979-19-7)

The compound 1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethanol (CAS: 2228979-19-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its cyclopropylmethanol moiety, combined with the difluoromethoxy substitution pattern, has been shown to enhance binding affinity and metabolic stability, making it a promising candidate for further optimization. Researchers have employed advanced computational modeling techniques to predict its interaction with target proteins, revealing high specificity for certain kinase domains.

In vitro studies have demonstrated that 1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethanol exhibits moderate inhibitory activity against several cancer-related protein kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of targeted cancer therapies. Additionally, recent pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles, with limited off-target effects observed at therapeutic doses.

The compound's synthetic accessibility has also been a focus of recent research. Several efficient synthetic routes have been reported, including a novel asymmetric hydrogenation approach that yields the desired enantiomer with high optical purity. These methodological advancements have significantly improved the scalability of production, addressing previous challenges in obtaining sufficient quantities for preclinical studies.

Emerging research suggests potential applications beyond oncology, with preliminary data indicating activity against certain neurological targets. The compound's ability to cross the blood-brain barrier, as demonstrated in recent rodent studies, opens new possibilities for CNS-targeted drug development. However, further structure-activity relationship studies are needed to optimize its pharmacological properties for these applications.

In conclusion, 1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethanol represents a versatile scaffold with multiple therapeutic possibilities. The convergence of synthetic chemistry, computational biology, and pharmacological studies has positioned this compound as a promising candidate for further drug discovery efforts. Future research directions should focus on elucidating its precise mechanism of action and exploring its potential in combination therapies.